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Compound of Interest

Compound Name: p-Tolualdehyde

Cat. No.: B123495 Get Quote

Essential Safety and Handling Guide for p-
Tolualdehyde
This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of p-Tolualdehyde in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures.

Personal Protective Equipment (PPE)
When handling p-Tolualdehyde, it is crucial to use appropriate personal protective equipment

to minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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PPE Category Recommended Equipment Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

[2]

Skin Protection

Appropriate chemical-resistant

gloves. Inspect gloves prior to

use.[3]

Regulation (EU) 2016/425 and

the standard EN 374[3]

Wear appropriate protective

clothing to minimize skin

contact.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions

may be necessary if ventilation

is inadequate or exposure

limits are exceeded.

OSHA 29 CFR 1910.134 or

European Standard EN 149[1]

[2][4]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure to p-Tolualdehyde.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[1][2]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][2]

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling:

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Keep away from heat, sparks, and flame.[1][2]

Avoid ingestion and inhalation.[1][2]
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Empty containers may retain product residue and can be hazardous.[1][2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep the container tightly closed when not in use.[1]

Keep away from sources of ignition.[1]

p-Tolualdehyde is air sensitive; store under an inert gas.[3][5]

Accidental Release and Disposal Plan
In the event of a spill or for final disposal, follow these procedures to mitigate environmental

contamination and ensure safety.

Accidental Release:

Ensure adequate ventilation and remove all sources of ignition.[3]

Wear appropriate personal protective equipment as outlined above.[3]

Absorb the spill with an inert, non-combustible material such as sand, earth, diatomaceous

earth, or vermiculite.[1][3]

Collect the absorbed material and place it in a suitable, closed container for disposal.[3]

Do not let the product enter drains.[3]

Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3][5]

Waste material must be disposed of in accordance with national and local regulations.[3]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.[3]
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Quantitative Safety Data
The following table provides key quantitative data for p-Tolualdehyde.

Parameter Value

Flash Point 71 °C / 159.8 °F[6]

Autoignition Temperature 435 °C / 815 °F[1][6]

Oral LD50 (Rat) 1600 mg/kg[4]

Dermal LD50 (Rat) 2500 mg/kg[4]

Lower Explosion Limit 0.9%[4][6]

Upper Explosion Limit 5.6%[4][6]

Vapor Pressure <1 mbar @ 20 °C[4][6]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling p-Tolualdehyde in a

laboratory setting.
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Caption: Workflow for Safe Handling of p-Tolualdehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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